tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate
Description
Tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate is a chemical compound with the CAS Number: 146337-26-0 . It has a molecular weight of 211.26 . The IUPAC name for this compound is tert-butyl 6-formyl-3,4-dihydropyridine-1 (2H)-carboxylate . The physical form of this compound is oil .
Synthesis Analysis
Tetrahydropyridines (THPs), including tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate, have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties . More innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives and their pharmacological activities have been determined .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17NO3/c1-11(2,3)15-10(14)12-7-5-4-6-9(12)8-13/h6,8H,4-5,7H2,1-3H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
As mentioned earlier, the physical form of this compound is oil . It is stored at a temperature of 4 degrees Celsius . The compound has a molecular weight of 211.26 .Future Directions
The research progress on THP-containing compounds, including tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate, has been significant . The introduction of varied substituents onto the THP ring system has shown effects on their pharmacological properties, specifically as anti-inflammatory and anticancer agents . Thus, the use of structure-activity relationship (SAR) studies of newly reported THP derivatives will help shed light on the significance of utilizing THP-containing motifs as lead compounds in drug discovery and design .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate involves the reaction of tert-butyl 4-oxopiperidine-1-carboxylate with ethyl acetoacetate in the presence of sodium ethoxide to form tert-butyl 6-oxo-1,2,3,4-tetrahydropyridine-1-carboxylate. This intermediate is then reacted with paraformaldehyde and sodium borohydride to yield tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate.", "Starting Materials": [ "tert-butyl 4-oxopiperidine-1-carboxylate", "ethyl acetoacetate", "sodium ethoxide", "paraformaldehyde", "sodium borohydride" ], "Reaction": [ "Step 1: React tert-butyl 4-oxopiperidine-1-carboxylate with ethyl acetoacetate in the presence of sodium ethoxide to form tert-butyl 6-oxo-1,2,3,4-tetrahydropyridine-1-carboxylate.", "Step 2: React tert-butyl 6-oxo-1,2,3,4-tetrahydropyridine-1-carboxylate with paraformaldehyde and sodium borohydride to yield tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate." ] } | |
CAS RN |
146337-26-0 |
Product Name |
tert-butyl 6-formyl-1,2,3,4-tetrahydropyridine-1-carboxylate |
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
